Cas no 1483351-89-8 (1-(ethylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(ethylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1483351-89-8
• Molecular Formula: C₁₀H₁₈O₂S
• Molecular Weight: 202.313722133636
• CID: 6400559
• PubChem ID: 65130417

1-(ethylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 1-(ethylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(ethylthio)-3-(1-methylethyl)-
• 1-(Ethylthio)-3-isopropylcyclobutane-1-carboxylic acid
• CS-0288430
• AKOS014463643
• 1483351-89-8
• EN300-1122350

• InChIKey： BJJKLCYQLTUYBD-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2S/c1-4-13-10(9(11)12)5-8(6-10)7(2)3/h7-8H,4-6H2,1-3H3,(H,11,12)
• SMILES： C1(SCC)(C(O)=O)CC(C(C)C)C1

Computed Properties

• Exact Mass: 202.10275099g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.10275099g/mol
• Heavy Atom Count: 13
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 315.7±25.0 °C(Predicted)
• pka: 3.85±0.40(Predicted)
• Density: 1.08±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates